N-{2-methoxy-4-[(phenylacetyl)amino]phenyl}-2-thiophenecarboxamide

• Molecular Formula: C20H18N2O3S
• Molecular Weight: 366.4 g/mol
• IUPAC Name: N-[2-methoxy-4-[(2-phenylacetyl)amino]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H18N2O3S/c1-25-17-13-15(21-19(23)12-14-6-3-2-4-7-14)9-10-16(17)22-20(24)18-8-5-11-26-18/h2-11,13H,12H2,1H3,(H,21,23)(H,22,24)
• InChI Key: MGKCIUDVEGYICC-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)NC(=O)CC2=CC=CC=C2)NC(=O)C3=CC=CS3

Description

N-{2-methoxy-4-[(phenylacetyl)amino]phenyl}-2-thiophenecarboxamide, also known as MAT2203, is a novel antifungal drug that is currently under development. This drug is being developed to treat invasive fungal infections, which are a major cause of morbidity and mortality in immunocompromised patients.

Mechanism of Action

The mechanism of action of N-{2-methoxy-4-[(phenylacetyl)amino]phenyl}-2-thiophenecarboxamide is not fully understood, but it is believed to inhibit fungal cell wall synthesis by targeting the enzyme 1,3-beta-D-glucan synthase.
Biochemical and Physiological Effects:
N-{2-methoxy-4-[(phenylacetyl)amino]phenyl}-2-thiophenecarboxamide has been shown to have low toxicity in preclinical studies. It is rapidly absorbed and distributed throughout the body, with high concentrations observed in the liver and kidneys. N-{2-methoxy-4-[(phenylacetyl)amino]phenyl}-2-thiophenecarboxamide is metabolized by the liver and excreted in the urine.

Advantages and Limitations for Lab Experiments

N-{2-methoxy-4-[(phenylacetyl)amino]phenyl}-2-thiophenecarboxamide has several advantages for use in lab experiments. It has a broad spectrum of activity against fungal species, including drug-resistant strains. It also has low toxicity and is well-tolerated in preclinical studies. However, the limitations of N-{2-methoxy-4-[(phenylacetyl)amino]phenyl}-2-thiophenecarboxamide include the need for further research to fully understand its mechanism of action and potential drug interactions.

Future Directions

There are several future directions for research on N-{2-methoxy-4-[(phenylacetyl)amino]phenyl}-2-thiophenecarboxamide. One area of interest is the development of combination therapies with other antifungal agents to improve efficacy. Another direction is the investigation of N-{2-methoxy-4-[(phenylacetyl)amino]phenyl}-2-thiophenecarboxamide in the treatment of other fungal infections, such as cryptococcal meningitis. Additionally, further research is needed to understand the potential for drug interactions and the long-term safety of N-{2-methoxy-4-[(phenylacetyl)amino]phenyl}-2-thiophenecarboxamide.

Synthesis Methods

The synthesis of N-{2-methoxy-4-[(phenylacetyl)amino]phenyl}-2-thiophenecarboxamide involves the reaction of 2-methoxy-4-nitroaniline with phenylacetic acid to form 2-methoxy-4-[(phenylacetyl)amino]aniline. This compound is then reacted with thiophene-2-carboxylic acid to form N-{2-methoxy-4-[(phenylacetyl)amino]phenyl}-2-thiophenecarboxamide.

Scientific Research Applications

N-{2-methoxy-4-[(phenylacetyl)amino]phenyl}-2-thiophenecarboxamide has been shown to be effective against a wide range of fungal species, including Candida and Aspergillus. It has also demonstrated activity against drug-resistant strains of these fungi. In preclinical studies, N-{2-methoxy-4-[(phenylacetyl)amino]phenyl}-2-thiophenecarboxamide has shown promising results in the treatment of invasive fungal infections.